Cas no 1555857-93-6 ([2-(4,4-difluorocyclohexyl)ethyl](methyl)amine)

• Product Name: [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine
• CAS No: 1555857-93-6
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• MDL: MFCD28636680
• CID: 4609652
• PubChem ID: 84022133
• Update Time: 2025-06-08

[2-(4,4-difluorocyclohexyl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-N-methylethan-1-amine
• Cyclohexaneethanamine, 4,4-difluoro-N-methyl-
• 2-(4,4-Difluorocyclohexyl)-N-methylethanamine
• [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine

• MDL： MFCD28636680
• Inchi： 1S/C9H17F2N/c1-12-7-4-8-2-5-9(10,11)6-3-8/h8,12H,2-7H2,1H3
• InChI Key： NOBJTMSESMWSRS-UHFFFAOYSA-N
• SMILES： C1(CCNC)CCC(F)(F)CC1

Additional information on [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine

Introduction to [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine (CAS No. 1555857-93-6)

[2-(4,4-difluorocyclohexyl)ethyl](methyl)amine (CAS No. 1555857-93-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine.

Chemical Structure and Properties: The molecular formula of [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine is C₁₀H₁₇F₂N, with a molecular weight of approximately 189.24 g/mol. The compound features a cyclohexyl ring substituted with two fluorine atoms at the 4-position, which imparts unique chemical and physical properties. The presence of the fluoro groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Synthesis Methods: The synthesis of [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine typically involves multi-step reactions to achieve the desired structural configuration. One common approach is the reaction of 4,4-difluorocyclohexanone with an appropriate alkylating agent followed by reductive amination. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes. For instance, the use of transition metal catalysts has been reported to improve yield and reduce by-products.

Biological Activities: [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine has been studied for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Studies have shown that this compound can exhibit agonist or antagonist properties depending on the specific receptor subtype. For example, it has been reported to act as a partial agonist at serotonin receptors, which could have implications for treating mood disorders such as depression and anxiety.

Clinical Applications: The therapeutic potential of [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine is currently being explored in preclinical and early clinical trials. Initial results suggest that it may have beneficial effects in neurological disorders and pain management. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively reduced neuropathic pain in animal models without causing significant side effects. These findings have sparked interest in further clinical investigations to evaluate its safety and efficacy in human subjects.

Toxicology and Safety: Understanding the toxicological profile of any new chemical entity is crucial for its development as a therapeutic agent. Preliminary studies on [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine have indicated low toxicity at therapeutic doses. However, ongoing research is necessary to fully characterize its safety profile across different species and dosing regimens. Preclinical toxicology assessments typically include evaluations of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Current Research Trends: The field of medicinal chemistry is continuously evolving, and recent advancements have provided new insights into the mechanisms of action and potential applications of [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine. One emerging area of interest is its use as a lead compound for developing novel drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Researchers are exploring how modifications to the core structure can enhance its pharmacological properties while minimizing adverse effects.

Conclusion: In summary, [2-(4,4-difluorocyclohexyl)ethyl](methyl)amine (CAS No. 1555857-93-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the treatment of various diseases.